![molecular formula C17H17N3O3 B1344502 [3,4-dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid CAS No. 1119449-99-8](/img/structure/B1344502.png)
[3,4-dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
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Overview
Description
“[3,4-dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid” is a product used for proteomics research .
Synthesis Analysis
The synthesis of pyrazole derivatives, which includes “this compound”, involves the use of elemental microanalysis, FTIR, and 1H NMR techniques .Scientific Research Applications
Chemical Synthesis and Molecular Structure
The compound [3,4-dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid is related to a broader class of chemicals that have been synthesized and studied for their chemical properties, including their tautomeric structures and hydrogen bonding capabilities. For example, research into similar pyrazolo[3,4-b]pyridine derivatives has provided insights into their preferred tautomeric forms in solution, as evidenced by NMR and X-ray diffraction studies. These studies offer a foundational understanding of how slight modifications in molecular structure, such as those found in related compounds, can significantly impact their chemical behavior and interactions (Quiroga et al., 1999).
Heterocyclic Chemistry and Synthetic Applications
The compound of interest is part of a class of molecules that have been explored for their potential in synthesizing new polyheterocyclic ring systems, which are of significant interest in the development of new materials and pharmaceuticals. For instance, the utilization of similar compounds as precursors in the synthesis of new heterocyclic compounds, such as pyrazolo[3,4-b]pyridine derivatives, showcases the versatility of these molecules in organic synthesis. These endeavors have led to the creation of novel compounds with potential applications ranging from antibacterial to anticancer agents (Abdel‐Latif et al., 2019).
Potential Biological Activities
While the direct biological applications of this compound were not specifically mentioned in the available literature, research on structurally related compounds has demonstrated a range of biological activities. This includes investigations into the antimicrobial and antioxidant properties of pyrazolo[3,4-b]pyridine derivatives. Such studies are crucial for identifying new therapeutic agents and understanding the molecular basis of their activity (Gouda, 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[3,4-dimethyl-1-(4-methylphenyl)-6-oxopyrazolo[3,4-b]pyridin-7-yl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c1-10-4-6-13(7-5-10)20-17-16(12(3)18-20)11(2)8-14(21)19(17)9-15(22)23/h4-8H,9H2,1-3H3,(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKLAVRMIDPGHCT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C(=CC(=O)N3CC(=O)O)C)C(=N2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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